Cas no 161853-52-7 (3,4-Dibutyl-2-[5-[5-(3,4-dibutyl-5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]-5-thiophen-2-ylthiophene)

• Product Name: 3,4-Dibutyl-2-[5-[5-(3,4-dibutyl-5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]-5-thiophen-2-ylthiophene
• CAS No: 161853-52-7
• MF: C₄₀H₄₆S₆
• MW: 719.183243274689
• CID: 2780470
• PubChem ID: 4059059
• Update Time: 2025-04-21

3,4-Dibutyl-2-[5-[5-(3,4-dibutyl-5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]-5-thiophen-2-ylthiophene Chemical and Physical Properties

Names and Identifiers

• 2~3~,2~4~,5~3~,5~4~-Tetrabutyl-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~:5~5~,6~2~-sexithiophene
• DTXSID20398875
• AKOS024406192
• 161853-52-7
• 3,4-Dibutyl-2-[5-[5-(3,4-dibutyl-5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]-5-thiophen-2-ylthiophene

• Inchi： 1S/C40H46S6/c1-5-9-15-27-29(17-11-7-3)39(45-37(27)33-19-13-25-41-33)35-23-21-31(43-35)32-22-24-36(44-32)40-30(18-12-8-4)28(16-10-6-2)38(46-40)34-20-14-26-42-34/h13-14,19-26H,5-12,15-18H2,1-4H3
• InChI Key： JLZHWYIIASPCQI-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=C(CCCC)C(=C1C1=CC=C(C2=CC=C(C3=C(CCCC)C(=C(C4=CC=CS4)S3)CCCC)S2)S1)CCCC

Computed Properties

• Exact Mass: 718.19237851Da
• Monoisotopic Mass: 718.19237851Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• Rotatable Bond Count: 17
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16
• Topological Polar Surface Area: 169Ų